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Compound of Interest

Compound Name: 3-Ethoxy-4-methoxybenzaldehyde

Cat. No.: B045797 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 3-Ethoxy-4-
methoxybenzaldehyde

For researchers, scientists, and professionals in drug development, a precise understanding of

the physical properties of chemical compounds is fundamental. This guide provides a detailed

overview of the melting and boiling points of 3-Ethoxy-4-methoxybenzaldehyde, an important

intermediate in the synthesis of various pharmaceuticals.

Physicochemical Data of 3-Ethoxy-4-
methoxybenzaldehyde
3-Ethoxy-4-methoxybenzaldehyde, also known as 3-Ethoxy-p-anisaldehyde, is a solid, white

to tan powder or crystalline substance at room temperature.[1][2] Its key physical properties are

summarized in the table below for easy reference.
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Property Value Conditions

Melting Point 51-53 °C

Boiling Point 155 °C at 10 mmHg

289.4 °C at 760 mmHg

Molecular Formula C₁₀H₁₂O₃

Molecular Weight 180.20 g/mol

Appearance
White to tan powder, crystals,

or chunks

Density 1.088 g/cm³ (Predicted)

Flash Point 119.6 °C

Experimental Protocols
Accurate determination of melting and boiling points is crucial for the identification and purity

assessment of compounds. The following are detailed methodologies for these key

experiments.

Melting Point Determination: Capillary Method
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

state. For pure crystalline solids, this transition occurs over a narrow temperature range.

Impurities typically cause a depression and broadening of the melting point range.[3] The

capillary method is a common and reliable technique for determining the melting point.[4]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Fisher-Johns)[3][5]

Glass capillary tubes (sealed at one end)[3]

Thermometer

Mortar and pestle (optional, for pulverizing samples)
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Procedure:

Sample Preparation: A small amount of the dry, finely powdered 3-Ethoxy-4-
methoxybenzaldehyde is introduced into the open end of a capillary tube. The tube is then

tapped gently to pack the sample into the sealed end, aiming for a sample height of 2-3 mm.

[6]

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.[6]

Heating: The sample is heated rapidly to a temperature approximately 15-20°C below the

expected melting point. The heating rate is then reduced to 1-2°C per minute to allow for

accurate observation.[3][6]

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire sample

becomes a clear liquid is recorded as the end of the melting range.[3]

Boiling Point Determination: Thiele Tube Method
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[7] The Thiele tube method is a convenient technique for determining the boiling point

of a small amount of liquid.[8]

Apparatus:

Thiele tube

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating source (e.g., Bunsen burner)

Mineral oil or other suitable heating bath liquid
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Procedure:

Sample Preparation: A small amount of 3-Ethoxy-4-methoxybenzaldehyde is placed in the

small test tube. A capillary tube, with its sealed end up, is placed inside the test tube

containing the liquid.[8][9]

Apparatus Assembly: The test tube is attached to a thermometer using a rubber band or

thread. This assembly is then placed in the Thiele tube containing mineral oil, ensuring the

sample is immersed in the oil.[8][9]

Heating: The side arm of the Thiele tube is gently heated. The design of the tube allows for

the circulation of the oil, ensuring uniform heating.[9]

Observation and Recording: As the temperature rises, a stream of bubbles will emerge from

the open end of the capillary tube. Heating is continued until a steady stream of bubbles is

observed. The heat source is then removed. The temperature at which the bubbling stops

and the liquid begins to enter the capillary tube is recorded as the boiling point.[8][9]

Synthesis and Experimental Workflows
To provide a comprehensive technical overview, the following diagrams illustrate the synthesis

of 3-Ethoxy-4-methoxybenzaldehyde and the experimental workflows for determining its

melting and boiling points.
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Caption: Synthesis of 3-Ethoxy-4-methoxybenzaldehyde.
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Caption: Workflow for Melting Point Determination.
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Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

